1-(3-oxo-3-(3-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)propyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1-[3-oxo-3-[3-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]propyl]pyrimidine-2,4-dione
• InChI: InChI=1S/C17H16N6O4/c24-13-3-7-22(17(26)19-13)8-4-14(25)23-9-12(10-23)16-20-15(21-27-16)11-1-5-18-6-2-11/h1-3,5-7,12H,4,8-10H2,(H,19,24,26)
• InChI Key: NGTKZZSMTOCLAG-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)CCN2C=CC(=O)NC2=O)C3=NC(=NO3)C4=CC=NC=C4
• Molecular Formula: C17H16N6O4
• Molecular Weight: 368.3 g/mol

Description

1-(3-oxo-3-(3-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)propyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C17H16N6O4 and its molecular weight is 368.353. The purity is usually 95%.
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Scientific Research Applications

Facile Synthesis and NO-Generating Property

A study discusses the synthesis of 4H-[1,2,5]Oxadiazolo[3,4-d]pyrimidine-5,7-dione 1-oxides and their ability to generate nitric oxide (NO) and NO-related species in the presence of thiols under physiological conditions. The generation of NO is significant for its various biological and therapeutic applications, including vasodilation and neurotransmission (M. Sako et al., 1998).

Antimicrobial Activity of Pyrimidine Derivatives

Another study focuses on the synthesis and antimicrobial evaluation of various pyrimidine derivatives, highlighting the potential of these compounds in combating microbial infections. This research indicates that structurally complex pyrimidines can be explored for their antimicrobial properties, suggesting a potential area of application for the compound (S. Vlasov et al., 2022).

Synthesis and Anticancer Activity

A study on the synthesis of novel quinazolin-2,4-dione hybrid molecules, including in silico molecular docking studies against malaria, showcases the methodological approaches to discover potential inhibitors for malaria treatment. This highlights the compound's potential application in the development of antimalarial drugs and the broader scope of using complex molecules for therapeutic purposes (Aboubakr Haredi Abdelmonsef et al., 2020).

Synthesis and Characterization of Bioactive Analogs

Research on the synthesis and characterization of bioactive 1,2,4-oxadiazole natural product analogs bearing the N-phenylmaleimide and N-phenylsuccinimide moieties, which were tested for antitumor activity, underscores the importance of synthetic analogs of natural products in cancer research. This study suggests that the compound could have applications in developing novel antitumor agents (Catalin V. Maftei et al., 2013).